Cas no 2198910-00-6 (N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide)

• Product Name: N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide
• CAS No: 2198910-00-6
• MF: C₁₃H₂₂N₂O₃
• MW: 254.325383663177
• CID: 5411077
• PubChem ID: 145907946
• Update Time: 2025-07-15

N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[(3-Ethoxycyclobutyl)methylamino]-2-oxoethyl]-N-methyl-2-propenamide
• N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide

• Inchi： 1S/C13H22N2O3/c1-5-12(16)14(3)9-13(17)15(4)10-7-11(8-10)18-6-2/h5,10-11H,1,6-9H2,2-4H3
• InChI Key： GGWXFNAQSWRJPN-UHFFFAOYSA-N
• SMILES： C(N(CC(N(C1CC(OCC)C1)C)=O)C)(=O)C=C

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.0±45.0 °C(Predicted)
• pka: -1.08±0.70(Predicted)

Additional information on N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide

Professional Introduction to N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide (CAS No. 2198910-00-6)

N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide, identified by its CAS number 2198910-00-6, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their potential applications in drug development and biochemical studies. The unique structural features of this molecule, particularly its 3-ethoxycyclobutyl and methylcarbamoylmethyl substituents, make it a subject of interest for researchers exploring novel synthetic pathways and pharmacological activities.

The molecular structure of N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide consists of a prop-2-enamide backbone, which is functionalized with various substituents that contribute to its distinct chemical properties. The presence of the 3-ethoxycyclobutyl group introduces a cyclic ether moiety, which is known to influence the compound's solubility and metabolic stability. Additionally, the methylcarbamoylmethyl group adds a carbamoyl functionality, which is often associated with bioactive molecules due to its ability to interact with biological targets.

In recent years, there has been growing interest in the development of carbamoylated compounds for their potential therapeutic applications. The carbamoyl group is a key pharmacophore in many drugs, contributing to their binding affinity and biological activity. N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide represents an advanced derivative that combines this pharmacophore with other functional groups to enhance its pharmacological profile. This compound has been studied for its potential role in modulating various biological pathways, including enzyme inhibition and receptor interaction.

The synthesis of N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the 3-ethoxycyclobutyl group typically involves cyclization reactions followed by functionalization steps to achieve the desired substitution pattern. The synthesis of the methylcarbamoylmethyl moiety often requires the use of specialized reagents and catalysts to ensure high yield and purity.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its derivatives to identify more potent and selective pharmacological agents. The structural flexibility offered by the cyclobutyl and carbamoyl groups allows for modifications that can fine-tune the compound's biological activity. For instance, variations in the substitution pattern or the introduction of additional functional groups can lead to compounds with enhanced efficacy or reduced toxicity.

The latest studies on N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide have focused on its interactions with specific biological targets. These studies have revealed that the compound exhibits promising activity against certain enzymes and receptors, making it a valuable candidate for further development. The cyclobutyl group, in particular, has been found to influence binding affinity by affecting the conformational flexibility of the molecule. This feature is crucial for designing molecules that can effectively interact with biological targets without causing off-target effects.

In addition to its pharmacological potential, N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide has also been studied for its chemical properties. Its stability under various conditions, such as pH and temperature, makes it a suitable candidate for formulation in pharmaceutical products. Furthermore, its solubility characteristics have been optimized through structural modifications to enhance bioavailability.

The future directions for research on this compound include further exploration of its derivatives and investigation into new synthetic routes that could improve yield and reduce costs. Additionally, computational studies using molecular modeling techniques are being employed to predict the biological activity of different derivatives before they are synthesized in the laboratory. These approaches are part of an integrated strategy aimed at accelerating the discovery and development of novel therapeutic agents.

In conclusion, N-{(3-ethoxycyclobutyl)(methyl)carbamoylmethyl}-N-methylprop-2-enamide (CAS No. 2198910-00-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its promising biological activity, make it an attractive candidate for further development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the discovery and development of next-generation therapeutics.